Cas no 2229638-52-0 (2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpiperidine)

• Product Name: 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpiperidine
• CAS No: 2229638-52-0
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 6126912
• PubChem ID: 165688763
• Update Time: 2025-07-17

2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpiperidine
• EN300-1756099
• 2229638-52-0
• 2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]piperidine

• Inchi： 1S/C11H18N4/c1-2-6-12-10(3-1)11-8-15(14-13-11)7-9-4-5-9/h8-10,12H,1-7H2
• InChI Key： DDXZTYHULHJHAK-UHFFFAOYSA-N
• SMILES： N1(C=C(C2CCCCN2)N=N1)CC1CC1

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.7Ų

Additional information on 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpiperidine

Research Brief on 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpiperidine (CAS: 2229638-52-0): Recent Advances and Applications

The compound 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpiperidine (CAS: 2229638-52-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpiperidine as a key intermediate in the development of novel bioactive molecules. Its structural framework, which combines a piperidine ring with a cyclopropylmethyl-substituted triazole moiety, offers a promising scaffold for targeting various biological pathways. Researchers have explored its potential as a modulator of central nervous system (CNS) receptors, particularly in the context of neurological disorders such as depression and anxiety.

One of the most notable advancements in the study of this compound is its application in click chemistry. The triazole ring system facilitates efficient conjugation with other molecular entities, enabling the rapid assembly of complex drug candidates. Recent publications have demonstrated its utility in the synthesis of hybrid molecules with enhanced binding affinity and selectivity for specific protein targets. For instance, derivatives of 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpiperidine have shown promising activity against enzymes involved in inflammatory pathways, suggesting potential applications in autoimmune diseases.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. Preliminary data indicate that the cyclopropylmethyl group enhances the compound's resistance to enzymatic degradation, thereby improving its half-life in vivo. These findings are critical for optimizing the design of next-generation therapeutics based on this scaffold.

In addition to its pharmacological potential, 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpiperidine has been investigated for its role in chemical biology tools. Its ability to serve as a bioorthogonal handle has been leveraged in proteomics and imaging studies, enabling the precise labeling and tracking of biomolecules in complex biological systems. This dual functionality—both as a therapeutic agent and a research tool—underscores the compound's broad utility in the life sciences.

Looking ahead, ongoing research aims to further elucidate the compound's mechanism of action and expand its applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates. The continued exploration of 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpiperidine and its derivatives holds great promise for addressing unmet medical needs and advancing the frontiers of drug discovery.